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Compound of Interest

Compound Name:
Benzyloxyacetaldehyde dimethyl

acetal

Cat. No.: B147722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyloxyacetaldehyde dimethyl acetal is a valuable chemical intermediate, primarily

utilized as a building block in organic synthesis and medicinal chemistry. Its structure

incorporates a versatile protected aldehyde functionality and a benzyl ether, making it a key

component for the introduction of benzyloxyalkyl moieties into more complex molecules. This

technical guide provides a comprehensive overview of its physicochemical properties, outlines

a general synthetic protocol, and describes its application as a protecting group in synthetic

workflows.

Physicochemical Properties
A summary of the key quantitative data for benzyloxyacetaldehyde dimethyl acetal is
presented in Table 1. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Reference(s)

Molecular Weight 196.24 g/mol [1]

Molecular Formula C₁₁H₁₆O₃ [1]

CAS Number 127657-97-0 [1]

Boiling Point 80-82 °C at 0.5 mmHg [2]

Density 1.04 g/cm³ [2]

Refractive Index 1.49 [2]

Synthesis and Applications
Benzyloxyacetaldehyde dimethyl acetal serves as a crucial intermediate in the synthesis of

various organic compounds, including heterocyclic structures and bioactive molecules.[3] Its

primary role in drug development is to facilitate the incorporation of a benzyloxyalkyl group into

a target molecule.

Synthetic Protocol: Acetalization of
Benzyloxyacetaldehyde
While specific literature detailing the synthesis of benzyloxyacetaldehyde dimethyl acetal is
not readily available, a general and plausible experimental protocol can be extrapolated from

standard acetal formation reactions. The synthesis would typically involve the acid-catalyzed

reaction of benzyloxyacetaldehyde with methanol.

Materials:

Benzyloxyacetaldehyde

Methanol (anhydrous)

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15)

Anhydrous solvent (e.g., dichloromethane, toluene)
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Dean-Stark apparatus (optional, if using a water-immiscible solvent)

Procedure:

To a solution of benzyloxyacetaldehyde in anhydrous methanol (or an anhydrous solvent like

dichloromethane), add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

The reaction mixture is stirred at room temperature. The progress of the reaction should be

monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or

gas chromatography (GC).

If a water-immiscible solvent is used, the reaction can be driven to completion by removing

the water byproduct using a Dean-Stark apparatus.

Upon completion, the reaction is quenched by the addition of a saturated sodium

bicarbonate solution to neutralize the acid catalyst.

The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure to yield the crude benzyloxyacetaldehyde
dimethyl acetal, which can be further purified by distillation under reduced pressure.

Application as a Protecting Group
The dimethyl acetal group serves as a stable protecting group for the aldehyde functionality,

which is susceptible to a wide range of reaction conditions, including oxidation, reduction, and

nucleophilic attack. The following is a general protocol for its use.

Protection of an Aldehyde:
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The synthetic protocol outlined in section 2.1 describes the protection of

benzyloxyacetaldehyde.

Deprotection to Regenerate the Aldehyde:

The aldehyde can be readily regenerated from the acetal by acid-catalyzed hydrolysis.

Materials:

Benzyloxyacetaldehyde dimethyl acetal

Aqueous acid (e.g., dilute hydrochloric acid, acetic acid)

Organic solvent (e.g., acetone, tetrahydrofuran)

Procedure:

Dissolve the benzyloxyacetaldehyde dimethyl acetal in a mixture of an organic solvent

and aqueous acid.

Stir the reaction mixture at room temperature and monitor the deprotection by TLC or GC.

Once the reaction is complete, neutralize the acid with a mild base (e.g., sodium

bicarbonate).

Extract the product with an organic solvent.

Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to obtain the deprotected benzyloxyacetaldehyde.

Signaling Pathway Involvement
A thorough review of the available scientific literature did not yield any information regarding

the direct involvement of benzyloxyacetaldehyde dimethyl acetal in any specific signaling

pathways. Its primary role reported is as a synthetic intermediate. Further research may be

required to elucidate any potential biological activity.

Logical Workflow
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The following diagram illustrates a typical logical workflow for the synthesis and utilization of

benzyloxyacetaldehyde dimethyl acetal in a research and development context.
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Synthesis and application workflow for benzyloxyacetaldehyde dimethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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